N1-(furan-2-ylmethyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide

• IUPAC Name: N-[[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl]-N'-(furan-2-ylmethyl)oxamide
• InChI: InChI=1S/C18H21N3O5S/c22-17(18(23)20-13-15-7-5-11-26-15)19-12-14-6-4-10-21(14)27(24,25)16-8-2-1-3-9-16/h1-3,5,7-9,11,14H,4,6,10,12-13H2,(H,19,22)(H,20,23)
• InChI Key: PVXIESJLDHHVNL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=CC=C2)CNC(=O)C(=O)NCC3=CC=CO3
• Molecular Formula: C18H21N3O5S
• Molecular Weight: 391.4 g/mol

Description

N1-(furan-2-ylmethyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide, also known as FMPD, is a compound that has gained attention in scientific research due to its potential pharmacological properties. FMPD is a small molecule that belongs to the class of oxalamides and has a molecular weight of 474.58 g/mol.

Scientific Research Applications

N1-(furan-2-ylmethyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide has been studied for its potential pharmacological properties, including its ability to act as an inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4) and its potential as an anti-inflammatory agent. DPP-4 is an enzyme that degrades incretin hormones, which play a role in regulating blood glucose levels. Inhibition of DPP-4 can increase the levels of incretin hormones, leading to improved glucose regulation. N1-(furan-2-ylmethyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide has also been shown to reduce inflammation in animal models of arthritis and colitis.

Mechanism Of Action

N1-(furan-2-ylmethyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide acts as a competitive inhibitor of DPP-4, binding to the active site of the enzyme and preventing it from degrading incretin hormones. This leads to increased levels of incretin hormones, which can improve glucose regulation. N1-(furan-2-ylmethyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide also has anti-inflammatory effects, which may be due to its ability to inhibit the production of pro-inflammatory cytokines.

Biochemical And Physiological Effects

Studies have shown that N1-(furan-2-ylmethyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide can improve glucose regulation in animal models of diabetes by increasing the levels of incretin hormones. N1-(furan-2-ylmethyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide has also been shown to reduce inflammation in animal models of arthritis and colitis. In addition, N1-(furan-2-ylmethyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide has been shown to have antioxidant properties, which may be beneficial in preventing oxidative stress-related diseases.

Advantages And Limitations For Lab Experiments

One advantage of N1-(furan-2-ylmethyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide is its ability to act as an inhibitor of DPP-4, which makes it a potential candidate for the treatment of diabetes. N1-(furan-2-ylmethyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of other diseases. However, one limitation of N1-(furan-2-ylmethyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide is its low yield in the synthesis process, which may make it difficult to produce in large quantities.

Future Directions

There are several potential future directions for the study of N1-(furan-2-ylmethyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide. One area of research could be the development of more efficient synthesis methods to increase the yield of N1-(furan-2-ylmethyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide. Another area of research could be the investigation of N1-(furan-2-ylmethyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide as a potential treatment for other diseases, such as inflammatory bowel disease and neurodegenerative diseases. Additionally, the effects of N1-(furan-2-ylmethyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide on other enzymes and pathways could be studied to gain a better understanding of its potential pharmacological properties.

Synthesis Methods

The synthesis of N1-(furan-2-ylmethyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide is a multistep process that involves the reaction of furfural with pyrrolidine-2-carboxylic acid, followed by the addition of phenylsulfonyl chloride and oxalyl chloride. The resulting product is then purified by column chromatography to obtain pure N1-(furan-2-ylmethyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide. The yield of N1-(furan-2-ylmethyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide is approximately 60%.